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Compound of Interest

Compound Name: 4'-Diethylaminoacetophenone

Cat. No.: B1329818 Get Quote

Disclaimer: Information regarding the specific medicinal chemistry of 4'-
diethylaminoacetophenone and its derivatives is limited in publicly available scientific

literature. This guide provides a comprehensive overview of the closely related class of 4'-

dialkylaminoacetophenone derivatives, with a focus on 4'-dimethylaminoacetophenone, to infer

the potential therapeutic applications and chemical properties of their diethylamino

counterparts. The synthesis, biological activities, and experimental protocols detailed herein

primarily pertain to these related analogs.

Introduction to 4'-Dialkylaminoacetophenones
4'-Dialkylaminoacetophenones are a class of organic compounds characterized by an

acetophenone core substituted at the 4-position with a dialkylamino group. These compounds

serve as versatile scaffolds in medicinal chemistry due to their synthetic accessibility and

diverse pharmacological activities. The general structure consists of a phenyl ring attached to a

ketone and a tertiary amine, which can be readily modified to modulate their physicochemical

and biological properties.

The lone pair of electrons on the nitrogen atom of the dialkylamino group can participate in

resonance with the aromatic ring and the carbonyl group, influencing the molecule's electronic

properties and reactivity. This electronic feature is often crucial for their interaction with

biological targets.
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Synthesis of 4'-Dialkylaminoacetophenone
Derivatives
The synthesis of 4'-dialkylaminoacetophenone derivatives can be achieved through several

established organic chemistry reactions. A common method involves the Friedel-Crafts

acylation of a corresponding N,N-dialkylaniline.

General Synthetic Workflow:
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Synthesized 4'-Dialkylaminoacetophenone
Derivatives

Prepare Stock Solutions

Broth Microdilution or
Disk Diffusion Assay

Bacterial and Fungal Strains

Incubation

Measure Zone of Inhibition or
Determine MIC

Antimicrobial Activity Data
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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